molecular formula C11H8ClNO B8407073 2-(But-3-ynyl)-5-chlorobenzo[d]oxazole

2-(But-3-ynyl)-5-chlorobenzo[d]oxazole

Cat. No.: B8407073
M. Wt: 205.64 g/mol
InChI Key: UVICGSWRXIROBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(But-3-ynyl)-5-chlorobenzo[d]oxazole is a useful research compound. Its molecular formula is C11H8ClNO and its molecular weight is 205.64 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H8ClNO

Molecular Weight

205.64 g/mol

IUPAC Name

2-but-3-ynyl-5-chloro-1,3-benzoxazole

InChI

InChI=1S/C11H8ClNO/c1-2-3-4-11-13-9-7-8(12)5-6-10(9)14-11/h1,5-7H,3-4H2

InChI Key

UVICGSWRXIROBP-UHFFFAOYSA-N

Canonical SMILES

C#CCCC1=NC2=C(O1)C=CC(=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of pent-4-ynimidic acid methyl ester (142 mg, 1.28 mmol) and 2-amino-4-chlorophenol (227 mg, 1.53 mmol) in dichloroethane (10 mL) was stirred for 2 days under reflux. The solvent was evaporated, the residue was partly dissolved in MeOH and filtered. The filtrate was concentrated, and the resulting crude residue was purified by flash chromatography (cyclohexane/AcOEt 9:1) to yield 18 mg (87 μmol, 7%) of 2-(but-3-ynyl)-5-chlorobenzo[d]oxazole.
Quantity
142 mg
Type
reactant
Reaction Step One
Quantity
227 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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